Cas no 89705-19-1 (Inosine, 6-S-(4-aminophenyl)-6-thio-)

• Product Name: Inosine, 6-S-(4-aminophenyl)-6-thio-
• CAS No: 89705-19-1
• MF: C₁₆H₁₇N₅O₄S
• MW: 375.402281522751
• CID: 591952
• PubChem ID: 71407714
• Update Time: 2025-04-19

Inosine, 6-S-(4-aminophenyl)-6-thio- Chemical and Physical Properties

Names and Identifiers

• Inosine, 6-S-(4-aminophenyl)-6-thio-
• 89705-19-1
• (2R,3R,4S,5R)-2-(6-((4-Aminophenyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C16H17N5O4S/c17-8-1-3-9(4-2-8)26-15-11-14(18-6-19-15)21(7-20-11)16-13(24)12(23)10(5-22)25-16/h1-4,6-7,10,12-13,16,22-24H,5,17H2/t10-,12-,13-,16-/m1/s1
• InChI Key： ISZOTXLTBIFPIS-XNIJJKJLSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 375.10012521g/mol
• Monoisotopic Mass: 375.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 165Ų